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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,5,6-Tetrabromocyclooctane (TBCO) is a brominated aliphatic cyclic hydrocarbon.
Primarily utilized as an additive flame retardant, it finds application in a variety of materials,
including textiles, paints, and plastics. This technical guide provides an in-depth overview of
TBCO, encompassing its nomenclature, physicochemical properties, a representative synthesis
protocol, and an analytical workflow for its detection.

Nomenclature and Synonyms

The compound with the systematic IUPAC name 1,2,5,6-tetrabromocyclooctane is also
known by several other names and identifiers in scientific literature and commercial databases.
A comprehensive list of these synonyms is provided in Table 1. The existence of stereoisomers,
namely alpha-TBCO ((1R,2R,5S,6S)-1,2,5,6-tetrabromocyclooctane) and beta-TBCO (rac-
(1R,2R,5R,6R)-1,2,5,6-tetrabromocyclooctane), further expands its nomenclature.[1][2]

Table 1: Synonyms and Identifiers for 1,2,5,6-Tetrabromocyclooctane
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Type

Identifier

Systematic Name

1,2,5,6-Tetrabromocyclooctane

CAS Number

3194-57-8[1]

Abbreviation

TBCO

Depositor-Supplied Synonyms

TBCO cpd, DTXSID0052750, RefChem:411028,

NSC 167079[1]

Stereoisomer (alpha)

(1R,2R,5S,65)-1,2,5,6-tetrabromocyclooctane

Stereoisomer (beta)

rac-(1R,2R,5R,6R)-1,2,5,6-

tetrabromocyclooctane

Trade Name

Saytek-BC-48TM

Physicochemical Properties

A summary of the key physicochemical properties of 1,2,5,6-tetrabromocyclooctane is

presented in Table 2. These properties are crucial for understanding its behavior in various

applications and environmental matrices.

Table 2: Physicochemical Properties of 1,2,5,6-Tetrabromocyclooctane

Property Value Source
Molecular Formula CsH12Bra [1]
Molecular Weight 427.80 g/mol [1]
Melting Point 147-148 °C [3]

Boiling Point (Predicted)

364.2+42.0°C

[3]

Density (Predicted)

2.145 + 0.06 g/cm3

[3]

Appearance

Solid

[3]

Solubility

Soluble in Chloroform, Slightly

soluble in Methanol

[3]
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Experimental Protocol: Synthesis of 1,2,5,6-
Tetrabromocyclooctane

The synthesis of 1,2,5,6-tetrabromocyclooctane is typically achieved through the bromination
of 1,5-cyclooctadiene. The following is a representative experimental protocol.

Materials:

1,5-cyclooctadiene

Bromine (Br2)

An inert solvent (e.g., dichloromethane or carbon tetrachloride)

Sodium thiosulfate solution (for quenching)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,5-
cyclooctadiene in an inert solvent.

e Cool the solution in an ice bath.

e Slowly add a solution of bromine in the same inert solvent to the stirred cyclooctadiene
solution. The addition should be dropwise to control the reaction temperature.

o Continue stirring for a specified period after the addition is complete to ensure the reaction
goes to completion.

e Quench the reaction by adding a saturated solution of sodium thiosulfate to remove any
unreacted bromine.

o Separate the organic layer and wash it with water and brine.

e Dry the organic layer over an anhydrous drying agent.
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» Remove the solvent under reduced pressure to obtain the crude product.

e The crude 1,2,5,6-tetrabromocyclooctane can be purified by recrystallization from a
suitable solvent.

Visualizations
Synthesis of 1,2,5,6-Tetrabromocyclooctane

The following diagram illustrates the synthetic pathway for 1,2,5,6-tetrabromocyclooctane
from 1,5-cyclooctadiene.

1,5-Cyclooctadiene

Bromine (Br2)

Reaction 1,2,5,6-Tetrabromocyclooctane

Click to download full resolution via product page

Caption: Synthesis of 1,2,5,6-Tetrabromocyclooctane.

Analytical Workflow for TBCO in Environmental Samples

This diagram outlines a typical workflow for the analysis of TBCO in environmental matrices

such as soil or sediment.
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Caption: Analytical workflow for TBCO detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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